Cas no 2385868-64-2 (4-(dimethylphosphoryl)pyridine)

• Product Name: 4-(dimethylphosphoryl)pyridine
• CAS No: 2385868-64-2
• MF: C₇H₁₀NOP
• MW: 155.134162425995
• CID: 6267345
• PubChem ID: 59561085
• Update Time: 2025-10-31

4-(dimethylphosphoryl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylphosphoryl)pyridine
• Dimethyl(pyridin-4-yl)phosphine oxide
• 2385868-64-2
• SCHEMBL10356636
• 4-dimethylphosphorylpyridine
• EN300-1703178
• AT32775
• CS-0531077

• Inchi： 1S/C7H10NOP/c1-10(2,9)7-3-5-8-6-4-7/h3-6H,1-2H3
• InChI Key： MVYWSRHZPCDSQQ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 155.050000940g/mol
• Monoisotopic Mass: 155.050000940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(dimethylphosphoryl)pyridine

Introduction to 4-(dimethylphosphoryl)pyridine (CAS No: 2385868-64-2)

4-(dimethylphosphoryl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 2385868-64-2, is a significant compound in the realm of organophosphorus chemistry and has garnered attention for its versatile applications in pharmaceutical synthesis and material science. This heterocyclic compound features a pyridine core substituted with a dimethyl phosphoryl group, which imparts unique reactivity and structural properties. The molecular structure of 4-(dimethylphosphoryl)pyridine consists of a six-membered aromatic ring with nitrogen, bonded to a phosphoryl group (PO(OMe)₂) where the oxygen atoms are methoxy-substituted. This configuration makes it a valuable intermediate in the synthesis of more complex molecules.

The utility of 4-(dimethylphosphoryl)pyridine extends across multiple domains, particularly in the development of novel pharmaceuticals and agrochemicals. Its ability to act as a ligand or a precursor in catalytic systems has been explored in recent years, leading to innovative methodologies in organic synthesis. One notable application is its role in transition-metal-catalyzed cross-coupling reactions, where it serves as an effective ligand due to its electron-withdrawing dimethyl phosphoryl moiety. This property enhances the efficiency of such reactions, making 4-(dimethylphosphoryl)pyridine a preferred choice for researchers aiming to optimize synthetic pathways.

In the pharmaceutical industry, 4-(dimethylphosphoryl)pyridine has been investigated for its potential as a building block in drug design. Its pyridine scaffold is a common motif in bioactive molecules, and the dimethyl phosphoryl group can be further functionalized to introduce additional pharmacophores. Recent studies have highlighted its incorporation into kinase inhibitors and other targeted therapies, where its structural features contribute to improved binding affinity and selectivity. The compound’s stability under various reaction conditions also makes it suitable for large-scale pharmaceutical production.

Moreover, 4-(dimethylphosphoryl)pyridine has found applications in material science, particularly in the development of advanced polymers and coatings. Its phosphorus content allows for the formation of stable P-N bonds, which are critical for enhancing the thermal and mechanical properties of polymers. Researchers have utilized this compound to create novel materials with enhanced durability and resistance to chemical degradation, making it relevant for high-performance applications in industries such as aerospace and automotive.

The synthesis of 4-(dimethylphosphoryl)pyridine typically involves phosphorus-containing precursors reacted with pyridine derivatives under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, facilitating its widespread use. Recent innovations in catalytic processes have further streamlined its production, reducing costs and environmental impact. These advancements underscore the growing importance of 4-(dimethylphosphoryl)pyridine as an industrial chemical.

From an academic perspective, 4-(dimethylphosphoryl)pyridine continues to be a subject of intense research due to its unique chemical properties. Studies have explored its reactivity with various nucleophiles and electrophiles, providing insights into its mechanistic behavior. These investigations not only enhance our understanding of organophosphorus chemistry but also open new avenues for developing innovative synthetic strategies. The compound’s versatility makes it a cornerstone in modern chemical research.

The future prospects of 4-(dimethylphosphoryl)pyridine are promising, with ongoing research focusing on expanding its applications beyond traditional domains. Emerging fields such as nanotechnology and biomedicine offer new opportunities for leveraging this compound’s properties. For instance, its potential use in drug delivery systems and smart materials highlights its interdisciplinary relevance. As synthetic chemistry evolves, 4-(dimethylphosphoryl)pyridine is poised to play an increasingly pivotal role in shaping future innovations.

In conclusion,4-(dimethylphosphoryl)pyridine (CAS No: 2385868-64-2) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it indispensable in modern chemical research and industrial applications. As scientists continue to uncover new possibilities with this compound,4-(dimethylphosphoryl)pyridine will undoubtedly remain at the forefront of scientific discovery.